Cas no 86396-16-9 (Butanoic acid, 2,3-dioxo-, methyl ester (9CI))
86396-16-9 structure
Product Name:Butanoic acid, 2,3-dioxo-, methyl ester (9CI)
CAS No:86396-16-9
MF:C5H6O4
MW:130.098742008209
CID:991592
PubChem ID:11829462
Update Time:2025-04-20
Butanoic acid, 2,3-dioxo-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,3-dioxo-, methyl ester (9CI)
- methyl pyruvoyl formate
- Methyl 2,3-dioxobutanoate
- AKOS017514230
- 86396-16-9
- SCHEMBL5269839
-
- Inchi: 1S/C5H6O4/c1-3(6)4(7)5(8)9-2/h1-2H3
- InChI Key: QMPAVHOWLGXEAB-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)=O)=O
Computed Properties
- Exact Mass: 130.02660867g/mol
- Monoisotopic Mass: 130.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 60.4Ų
Butanoic acid, 2,3-dioxo-, methyl ester (9CI) Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
86396-16-9 (Butanoic acid, 2,3-dioxo-, methyl ester (9CI)) Related Products
- 108-56-5(Diethyl 2-oxobutanedioate)
- 25007-54-9(1,4-dimethyl 2-oxobutanedioate)
- 20577-61-1(Methyl 2,4-dioxopentanoate)
- 13192-04-6(Dimethyl 2-Ketoglutaconate)
- 41051-15-4(methyl 4-methoxy-3-oxobutanoate)
- 3952-66-7(Methyl 2-oxobutanoate)
- 13192-05-7(4-Methoxy-2,4-dioxobutanoic acid)
- 1723-25-7(Ethyl 2,3-dioxobutanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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